Cas no 1213619-04-5 ((3S)-3-amino-3-(6-chloropyridin-3-yl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(6-chloropyridin-3-yl)propan-1-ol
• CAS No: 1213619-04-5
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 5592512
• PubChem ID: 130627533
• Update Time: 2025-06-11

(3S)-3-amino-3-(6-chloropyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanol, γ-amino-6-chloro-, (γS)-
• (3S)-3-amino-3-(6-chloropyridin-3-yl)propan-1-ol
• (3S)-3-AMINO-3-(6-CHLORO(3-PYRIDYL))PROPAN-1-OL
• 1213619-04-5
• EN300-1164953

• Inchi： 1S/C8H11ClN2O/c9-8-2-1-6(5-11-8)7(10)3-4-12/h1-2,5,7,12H,3-4,10H2/t7-/m0/s1
• InChI Key： FZKHDVDTGABUOI-ZETCQYMHSA-N
• SMILES： [C@H](C1=CN=C(Cl)C=C1)(N)CCO

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 356.7±37.0 °C(Predicted)
• pka: 14.78±0.10(Predicted)

Additional information on (3S)-3-amino-3-(6-chloropyridin-3-yl)propan-1-ol

Chemical Profile of (3S)-3-amino-3-(6-chloropyridin-3-yl)propan-1-ol (CAS No. 1213619-04-5)

(3S)-3-amino-3-(6-chloropyridin-3-yl)propan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. With a CAS number of 1213619-04-5, this molecule represents a novel scaffold that has been explored for its potential therapeutic applications. The compound's unique structural features, particularly the presence of a chiral center and a chloropyridine moiety, make it an intriguing candidate for further investigation.

The chemical structure of (3S)-3-amino-3-(6-chloropyridin-3-yl)propan-1-ol consists of a propanol backbone with an amine group at the third carbon position, substituted with a 6-chloropyridine ring at the same position. This configuration imparts specific electronic and steric properties that can influence its biological activity. The chiral center at the third carbon position (S-configuration) is particularly noteworthy, as it can lead to enantiomerically pure derivatives with distinct pharmacological profiles.

In recent years, there has been a growing interest in the development of heterocyclic compounds for medicinal applications. The chloropyridine moiety is a common feature in many bioactive molecules, known for its ability to interact with various biological targets. For instance, pyridine derivatives have been extensively studied for their roles in modulating enzyme activity and receptor binding. The incorporation of a chlorine atom into the pyridine ring enhances the compound's lipophilicity and metabolic stability, making it a valuable component in drug design.

Current research in the field of pharmaceutical chemistry has highlighted the importance of chirality in drug development. Enantiomeric purity is crucial, as different enantiomers of a molecule can exhibit vastly different biological activities. The synthesis of (3S)-3-amino-3-(6-chloropyridin-3-yl)propan-1-ol requires precise stereocontrol to ensure that only the desired enantiomer is produced. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary-assisted reactions, have been employed to achieve high enantiomeric excesses.

The biological activity of (3S)-3-amino-3-(6-chloropyridin-3-yl)propan-1-ol has been explored in several preclinical studies. Initial investigations have suggested that this compound may exhibit potent effects on certain enzymatic pathways and cellular processes. For example, studies have indicated potential interactions with kinases and other signaling molecules that are implicated in various diseases, including cancer and inflammatory disorders. These findings have prompted further research into the compound's mechanism of action and its potential as a lead molecule for drug development.

One of the most promising areas of research involving (3S)-3-amino-3-(6-chloropyridin-3-yl)propan-1-ol is its application in oncology. The ability of chlorinated pyridines to disrupt cancer cell proliferation has been well-documented. By targeting specific pathways that are dysregulated in tumors, this compound may offer a novel approach to cancer therapy. Preclinical studies have shown encouraging results in cell culture models, where the compound demonstrated significant inhibitory effects on tumor growth and metastasis.

Additionally, (3S)-3-amino-3-(6-chloropyridin-3-yl)propan-1-ol has been investigated for its potential role in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, and modulating inflammatory pathways can lead to therapeutic benefits. The compound's interaction with inflammatory mediators and cytokines has been studied in vitro, revealing promising anti-inflammatory properties. These findings suggest that it may be useful in developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and characterization of (3S)-3-amino-3-(6-chloropyridin-3-yloxy)propanal have also been reported in recent literature. This intermediate derivative plays a crucial role in constructing more complex molecules with enhanced biological activity. The synthesis involves multi-step reactions that require careful optimization to ensure high yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to monitor reaction progress and confirm structural integrity.

The pharmacokinetic properties of (3S)-amino-(6-chloro-pyridin(5(4H))yl)-propanoic acid derivatives have also been studied to assess their suitability for clinical use. These studies focus on parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Understanding these properties is essential for determining the optimal dosing regimen and predicting potential side effects. Advanced computational methods, including molecular docking simulations and pharmacokinetic modeling, have been employed to predict how these compounds will behave within the body.

In conclusion, (1213619-045) represents a promising chemical entity with significant therapeutic potential. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties for clinical applications. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in addressing unmet medical needs.